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Abstract

The small molecule MS15203 has been identified as a selective agonist for the G protein-
coupled receptor 171 (GPR171). Preclinical studies have demonstrated a significant role for
MS15203 in the regulation of feeding behavior, primarily through its action on the central
nervous system. This technical guide provides an in-depth overview of the core findings related
to MS15203's effects on appetite, including quantitative data from key studies, detailed
experimental protocols, and a visualization of the implicated signaling pathway. The information
presented herein is intended to support further research and drug development efforts targeting
the GPR171 pathway for metabolic disorders.

Introduction

The regulation of food intake is a complex process involving a network of central and peripheral
signals that control hunger and satiety. The G protein-coupled receptor 171 (GPR171), and its
endogenous ligand BigLEN (a cleavage product of proSAAS), have emerged as a notable
system in the modulation of energy homeostasis.[1][2] MS15203 has been characterized as a
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potent and selective agonist of GPR171, making it a valuable tool for elucidating the
physiological functions of this receptor.[3] Studies have shown that peripheral administration of
MS15203 leads to an increase in food intake and a subsequent gain in body weight in murine
models.[3] This orexigenic effect is primarily mediated by the activation of GPR171 in the
hypothalamus, a key brain region for appetite control.[3]

Quantitative Data on the Effects of MS15203 on
Feeding Behavior

The following tables summarize the quantitative data from preclinical studies investigating the
impact of MS15203 on food intake and body weight in mice.

Table 1: Effect of Intraperitoneal (i.p.) Administration of MS15203 on Cumulative Food Intake in

Mice
Time Point Vehicle (g) MS15203 (10 mg/kg) (9)
1 hour ~0.2 ~0.5
2 hours ~0.3 ~0.8
4 hours ~0.5 ~1.2
8 hours ~0.8 ~1.8

Data are approximate values derived from graphical representations in Wardman et al., 2016.

[3]

Table 2: Effect of Intraperitoneal (i.p.) Administration of MS15203 on Body Weight Change in
Mice

. . . MS15203 (10 mgl/kg) (%
Time Point Vehicle (% change)

change)
24 hours ~0.5% ~2.5%
48 hours ~1.0% ~4.0%

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27245612/
https://www.benchchem.com/product/b7763964/docs?utm_src=pdf-body#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/27245612/
https://pubmed.ncbi.nlm.nih.gov/27245612/
https://www.benchchem.com/product/b7763964/docs?utm_src=pdf-body#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964/docs?utm_src=pdf-body#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964/docs?utm_src=pdf-body#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/27245612/
https://www.benchchem.com/product/b7763964/docs?utm_src=pdf-body#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data are approximate values derived from graphical representations in Wardman et al., 2016.

[3]

Signaling Pathway

Activation of GPR171 by its agonist, MS15203, initiates an intracellular signaling cascade that
ultimately influences neuronal activity and modulates feeding behavior. GPR171 is a Gai/o-
coupled receptor, and its activation leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular cyclic AMP (cAMP) levels. This signaling pathway is a key mechanism
through which MS15203 exerts its effects on appetite regulation.
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GPR171 signaling pathway in appetite regulation.

Experimental Protocols

The following protocols are based on methodologies reported in studies investigating the
effects of GPR171 agonists on feeding behavior.[4]

Animals
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e Species: Male C57BL/6J mice
e Age: 8-12 weeks

e Housing: Individually housed in a temperature- and light-controlled environment (12-hour
light/dark cycle) with ad libitum access to food and water, unless otherwise specified.

Drug Preparation and Administration

e Compound: MS15203
e Vehicle: 1% DMSO in sterile saline
e Dose: 10 mg/kg body weight

e Route of Administration: Intraperitoneal (i.p.) injection

Measurement of Food Intake

» Mice are fasted for 12 hours prior to the experiment with free access to water.

¢ At the beginning of the light or dark cycle, mice are injected intraperitoneally with either
vehicle or MS15203.

o Immediately after injection, pre-weighed food is returned to the cages.

e Food intake is measured by weighing the remaining food at 1, 2, 4, and 8 hours post-
injection.

o Cumulative food intake is calculated for each time point.

Measurement of Body Weight

» Mice are weighed immediately before drug administration and at 24 and 48 hours post-
injection.

e The percentage change in body weight from baseline is calculated.

Experimental Workflow
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Workflow for assessing MS15203's effect on feeding.

Conclusion

MS15203, as a selective GPR171 agonist, has been demonstrated to have a clear orexigenic
effect, leading to increased food intake and body weight gain in preclinical models. The
mechanism of action involves the activation of the Gai/o-coupled GPR171 receptor, primarily in
the hypothalamus. The quantitative data and experimental protocols provided in this guide offer
a comprehensive resource for researchers in the fields of neuroscience, metabolism, and drug
development. Further investigation into the GPR171 signaling pathway and the long-term
effects of its modulation may pave the way for novel therapeutic strategies for the treatment of
eating disorders and metabolic diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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